4-benzyl-2-[(E)-{[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol

• CAS No.: 5596-13-4
• Molecular Formula: C28H22N2O2
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 4-benzyl-2-[[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]iminomethyl]phenol
• InChI: InChI=1S/C28H22N2O2/c1-19-10-13-27-25(14-19)30-28(32-27)22-8-5-9-24(17-22)29-18-23-16-21(11-12-26(23)31)15-20-6-3-2-4-7-20/h2-14,16-18,31H,15H2,1H3
• InChI Key: VZKHTHOHSXOUJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)N=CC4=C(C=CC(=C4)CC5=CC=CC=C5)O

Description

This compound belongs to the class of Schiff base derivatives integrated with a benzoxazole moiety. Its structure combines a phenolic hydroxyl group, a benzyl substituent, and an imine linkage conjugated to a 5-methylbenzoxazole-substituted phenyl ring. This arrangement confers unique electronic properties due to extended π-conjugation and intramolecular hydrogen bonding between the hydroxyl and imine groups . The benzoxazole ring enhances rigidity and stability, making the compound suitable for applications in medicinal chemistry (e.g., antimicrobial and anticancer agents) and materials science (e.g., fluorescence-based sensors) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-benzyl-2-[(E)-{[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol typically involves a multi-step process. One common method includes the following steps:

Formation of the Benzoxazole Moiety: This can be achieved by the condensation of 5-methyl-2-aminophenol with an appropriate aldehyde under acidic conditions.

Synthesis of the Imino Linkage: The benzoxazole derivative is then reacted with 3-(5-methyl-1,3-benzoxazol-2-yl)benzaldehyde to form the imino linkage.

Introduction of the Benzyl Group: Finally, the benzyl group is introduced through a Friedel-Crafts alkylation reaction using benzyl chloride and a Lewis acid catalyst such as aluminum chloride.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-benzyl-2-[(E)-{[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The imino linkage can be reduced to form amines.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like bromine or nitric acid can be used for halogenation or nitration, respectively.

Major Products

Oxidation: Quinones and related compounds.

Reduction: Amines and related derivatives.

Substitution: Halogenated or nitrated phenols.

Scientific Research Applications

4-benzyl-2-[(E)-{[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.

Industry: Utilized in the development of advanced materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 4-benzyl-2-[(E)-{[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol involves its interaction with various molecular targets. The phenolic group can participate in hydrogen bonding and redox reactions, while the imino linkage can interact with nucleophiles. These interactions can modulate biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness is best understood through comparison with analogous benzoxazole-Schiff base hybrids. Key structural variations, biological activities, and functional properties are summarized below:

Table 1: Comparative Analysis of Benzoxazole-Schiff Base Derivatives

Compound Name & Structure	Key Substituents	Biological Activity	Unique Features	Reference
Target Compound : 4-Benzyl-2-[(E)-{[3-(5-Methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol	Benzyl group, 5-methylbenzoxazole	Moderate antimicrobial, high anticancer activity	Enhanced π-conjugation and intramolecular H-bonding; stable fluorescence emission
4-(1,3-Benzoxazol-2-yl)-phenylamine	Phenylamine group	Low antimicrobial, moderate anticancer	Lacks methyl substitution on benzoxazole; reduced steric hindrance
6-(1,3-Benzoxazol-2-yl)-5-methylthieno[2,3-d]pyrimidine	Thienopyrimidine core	High antimicrobial, moderate anticancer	Heterocyclic thienopyrimidine enhances DNA intercalation potential
4-Chloro-3,5-dimethyl-2-[(E)-{[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]imino}methyl]-6-nitrophenol	Chloro, nitro, methyl groups	High reactivity in radical scavenging	Nitro group increases electrophilicity; chloro substituent enhances lipophilicity
2-(5,6-Dimethyl-1,3-benzoxazol-2-yl)-4-{[(E)-(3-ethoxy-2-hydroxyphenyl)methylidene]amino}phenol	Dimethylbenzoxazole, ethoxy group	Fluorescent dye candidate	Ethoxy group improves solubility; dimethyl substitution red-shifts absorption
1-[4-(5-Ethyl-1,3-benzoxazol-2-yl)phenyl]methanamine	Ethylbenzoxazole, methanamine	Moderate enzyme inhibition	Ethyl group increases steric bulk; methanamine enables covalent binding

Key Insights from Comparisons:

Substitution Patterns: The 5-methylbenzoxazole in the target compound enhances rigidity compared to unsubstituted benzoxazoles (e.g., 4-(1,3-benzoxazol-2-yl)-phenylamine), improving thermal stability and fluorescence properties . Benzyl vs. Nitro/Chloro Groups: The benzyl group in the target compound reduces electrophilicity compared to nitro-substituted analogs (e.g., 4-chloro-3,5-dimethyl-2-...-6-nitrophenol), favoring selective interactions with biological targets over nonspecific reactivity .

Biological Activity: The target compound’s moderate antimicrobial activity aligns with its balanced lipophilicity (from benzyl) and hydrogen-bonding capacity (from phenolic OH and imine). This contrasts with thienopyrimidine-based analogs, which exhibit higher antimicrobial activity due to DNA intercalation . High anticancer activity is attributed to the imine-Schiff base moiety, which can chelate metal ions and disrupt redox pathways in cancer cells .

Applications in Materials Science: Unlike ethoxy-substituted analogs (e.g., 2-(5,6-dimethyl-1,3-benzoxazol-2-yl)-4-...phenol), the target compound’s benzyl group reduces solubility in polar solvents but enhances stability in polymer matrices for optoelectronic devices .

Research Findings and Mechanistic Studies

• Synthesis : The compound is synthesized via condensation of 2-hydroxy-4-benzylbenzaldehyde with 3-(5-methyl-1,3-benzoxazol-2-yl)aniline under microwave irradiation, achieving >85% yield .
• Crystallography : X-ray studies reveal planar geometry stabilized by intramolecular O–H···N hydrogen bonds (bond length: 1.82 Å), confirmed using SHELXL and Mercury CSD .
• Biological Mechanisms : In vitro studies show IC₅₀ values of 12 µM against HeLa cells, linked to ROS generation and caspase-3 activation .

Biological Activity

4-benzyl-2-[(E)-{[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol is a complex organic compound notable for its structural features, including a benzoxazole moiety and a phenolic group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly its antimicrobial and anticancer properties. This article explores the biological activity of this compound based on diverse research findings.

Structural Characteristics

The molecular formula of 4-benzyl-2-[(E)-{[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol is C23H22N2O, with a molecular weight of approximately 358.4 g/mol. The presence of an imine functional group and multiple aromatic rings enhances its chemical reactivity and biological interactions.

Compound Name	Structural Features	Unique Properties
4-benzyl-2-[(E)-{[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol	Contains imine and phenolic groups	Potential antimicrobial and anticancer activity
2-(2-hydroxyphenyl)benzoxazole	Benzoxazole structure with hydroxyl group	Limited biological activity compared to target compound
2-(2-hydroxy-3-methoxyphenyl)benzoxazole	Similar benzoxazole structure	Different substituent leading to altered reactivity

Antimicrobial Properties

Preliminary studies indicate that 4-benzyl-2-[(E)-{[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol exhibits significant antimicrobial activity. This is likely due to its ability to disrupt bacterial cell wall synthesis or interfere with protein synthesis mechanisms. Compounds with similar structures have shown efficacy against various bacterial strains, suggesting that this compound may also possess broad-spectrum antimicrobial effects .

Anticancer Activity

Research has indicated that this compound may inhibit cancer cell proliferation by targeting specific molecular pathways involved in cell growth and survival. The interaction of the compound with critical cellular processes may lead to apoptosis in cancer cells. Studies focusing on structure-activity relationships (SARs) have identified potential mechanisms through which this compound exerts its anticancer effects .

Case Studies

Several case studies have been conducted to evaluate the biological activity of related compounds:

• Antimicrobial Efficacy : A study demonstrated that derivatives of benzoxazole exhibited varying degrees of antibacterial activity against Gram-positive and Gram-negative bacteria. The results showed that modifications in the structure could enhance or diminish the antimicrobial properties .
• Anticancer Screening : In vitro assays on cancer cell lines revealed that compounds similar to 4-benzyl-2-[(E)-{[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol could induce cell cycle arrest and apoptosis. These findings suggest potential therapeutic applications in oncology .

Synthesis and Characterization

The synthesis of 4-benzyl-2-[(E)-{[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]imino}methyl]phenol typically involves multi-step reactions using various reagents such as potassium permanganate for oxidation and sodium borohydride for reduction. Characterization techniques like FTIR, NMR, and GC-MS are employed to confirm the structure and purity of the synthesized compound .